1-[3-(1,3-Benzodioxol-5-yl)-4-tert-butyl-2-(4-chlorophenyl)-3H-1,2,4-triazol-5-yl]ethanone
1-[3-(1,3-Benzodioxol-5-yl)-4-tert-butyl-2-(4-chlorophenyl)-3H-1,2,4-triazol-5-yl]ethanone
Brand Name:
Vulcanchem
CAS No.:
346634-18-2
VCID:
VC0503551
InChI:
InChI=1S/C21H22ClN3O3/c1-13(26)19-23-25(16-8-6-15(22)7-9-16)20(24(19)21(2,3)4)14-5-10-17-18(11-14)28-12-27-17/h5-11,20H,12H2,1-4H3
SMILES:
CC(=O)C1=NN(C(N1C(C)(C)C)C2=CC3=C(C=C2)OCO3)C4=CC=C(C=C4)Cl
Molecular Formula:
C21H22ClN3O3
Molecular Weight:
399.9g/mol
1-[3-(1,3-Benzodioxol-5-yl)-4-tert-butyl-2-(4-chlorophenyl)-3H-1,2,4-triazol-5-yl]ethanone
CAS No.: 346634-18-2
Main Products
VCID: VC0503551
Molecular Formula: C21H22ClN3O3
Molecular Weight: 399.9g/mol
![1-[3-(1,3-Benzodioxol-5-yl)-4-tert-butyl-2-(4-chlorophenyl)-3H-1,2,4-triazol-5-yl]ethanone - 346634-18-2](/images/no_structure.jpg)
| CAS No. | 346634-18-2 |
|---|---|
| Product Name | 1-[3-(1,3-Benzodioxol-5-yl)-4-tert-butyl-2-(4-chlorophenyl)-3H-1,2,4-triazol-5-yl]ethanone |
| Molecular Formula | C21H22ClN3O3 |
| Molecular Weight | 399.9g/mol |
| IUPAC Name | 1-[3-(1,3-benzodioxol-5-yl)-4-tert-butyl-2-(4-chlorophenyl)-3H-1,2,4-triazol-5-yl]ethanone |
| Standard InChI | InChI=1S/C21H22ClN3O3/c1-13(26)19-23-25(16-8-6-15(22)7-9-16)20(24(19)21(2,3)4)14-5-10-17-18(11-14)28-12-27-17/h5-11,20H,12H2,1-4H3 |
| Standard InChIKey | YUHMWBGGGBZGNL-UHFFFAOYSA-N |
| SMILES | CC(=O)C1=NN(C(N1C(C)(C)C)C2=CC3=C(C=C2)OCO3)C4=CC=C(C=C4)Cl |
| Canonical SMILES | CC(=O)C1=NN(C(N1C(C)(C)C)C2=CC3=C(C=C2)OCO3)C4=CC=C(C=C4)Cl |
| PubChem Compound | 3340230 |
| Last Modified | Nov 11 2021 |
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